Cas no 2411257-48-0 ((6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone)

• Product Name: (6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone
• CAS No: 2411257-48-0
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 6250835
• PubChem ID: 154879763
• Update Time: 2025-06-14

(6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Z3687609694
• 2411257-48-0
• EN300-7560968
• (6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone
• 6,7-dimethoxy-2-(oxirane-2-carbonyl)-1-(thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C18H19NO4S/c1-21-13-8-11-5-6-19(18(20)15-10-23-15)17(16-4-3-7-24-16)12(11)9-14(13)22-2/h3-4,7-9,15,17H,5-6,10H2,1-2H3
• InChI Key： MUVWOTKPZWZAJE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C=C(C(=CC=2CCN1C(C1CO1)=O)OC)OC

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų

Additional information on (6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone

Research Brief on (6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone (CAS: 2411257-48-0)

The compound (6,7-Dimethoxy-1-thiophen-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)-(oxiran-2-yl)methanone (CAS: 2411257-48-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This epoxide-containing isoquinoline derivative exhibits unique structural features that make it a valuable scaffold for drug discovery, particularly in targeting protein-protein interactions and enzymatic processes. Recent studies have focused on its potential as a covalent inhibitor due to the reactive oxirane moiety, which can form irreversible bonds with nucleophilic residues in target proteins.

Structural analysis reveals that this compound combines the privileged isoquinoline pharmacophore with a thiophene ring and an epoxide group, creating a multifunctional molecule with potential applications in oncology and neurodegenerative diseases. The dimethoxy substitutions at positions 6 and 7 of the isoquinoline ring enhance its metabolic stability and membrane permeability, while the thiophene moiety contributes to π-stacking interactions with aromatic amino acids in target proteins. The oxirane ring serves as an electrophilic warhead that can react with cysteine, lysine, or histidine residues in biological targets.

Recent pharmacological evaluations have demonstrated that this compound shows selective inhibition against several kinase targets, particularly those involved in cell cycle regulation and inflammatory pathways. In vitro studies using cancer cell lines have revealed promising antiproliferative activity at low micromolar concentrations, with preliminary structure-activity relationship (SAR) studies indicating that the epoxide functionality is crucial for biological activity. The compound's ability to cross the blood-brain barrier, as evidenced by in silico predictions and in vivo pharmacokinetic studies, suggests potential applications in central nervous system disorders.

Mechanistic studies utilizing mass spectrometry and X-ray crystallography have identified specific covalent modifications of target proteins by this compound. These modifications lead to functional alterations in the target proteins, providing insights into its mode of action at the molecular level. The compound's selectivity profile, as determined by chemoproteomic approaches, shows preferential binding to a subset of kinases and other ATP-binding proteins, suggesting its potential as a targeted therapeutic agent with reduced off-target effects compared to traditional kinase inhibitors.

Current research efforts are focused on optimizing the compound's pharmacokinetic properties while maintaining its biological activity. Medicinal chemistry modifications include exploring alternative warheads to the epoxide group and varying the substitution patterns on the isoquinoline and thiophene rings. These studies aim to improve the compound's drug-like properties while preserving its unique mechanism of action. The compound's progress through preclinical development highlights its potential as a novel therapeutic agent and a valuable chemical probe for studying biological systems.